Dithiocarbamates: a new class of carbonic anhydrase inhibitors. Crystallographic and kinetic investigations†
Chemical Communications Pub Date: 2011-12-14 DOI: 10.1039/C2CC16395K
Abstract
The zinc enzyme carbonic anhydrase (CA, EC 4.2.1.1) is inhibited by several classes of zinc-binders (
Recommended Literature
- [1] Seeing the forest for the trees: fluorescence studies of single enzymes in the context of ensemble experiments
- [2] Tin(iv) chalcogenoether complexes as single source precursors for the chemical vapour deposition of SnE2 and SnE (E = S, Se) thin films†
- [3] Defect clustering and local ordering in rare earth co-doped ceria
- [4] Near-infrared absorbing porphyrin dyes with perpendicularly extended π-conjugation for dye-sensitized solar cells†
- [5] Ferroelectric and dielectric properties of Ca2+-doped and Ca2+–Ti4+ co-doped K0.5Na0.5NbO3 thin films†
- [6] Restrained energetic disorder for high-efficiency organic solar cells via a solid additive†
- [7] Tandem deprotonation/azide–tetrazole tautomerization of 4,6-diazido-N-nitro-1,3,5-triazin-2-amine in dimethylsulfoxide solutions: a theoretical study†
- [8] A photothermal and Fenton active MOF-based membrane for high-efficiency solar water evaporation and clean water production†
- [9] Advancing fabrication and properties of three-dimensional graphene–alginate scaffolds for application in neural tissue engineering
- [10] Front cover
